![molecular formula C6H8N2O2S2 B2805664 4-Cyclopropyl-1,3-thiazole-2-sulfonamide CAS No. 2248405-96-9](/img/structure/B2805664.png)
4-Cyclopropyl-1,3-thiazole-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Cyclopropyl-1,3-thiazole-2-sulfonamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The cyclopropyl group is attached to the 4th position of the thiazole ring . Thiazoles are known to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Molecular Structure Analysis
The molecular structure of “4-Cyclopropyl-1,3-thiazole-2-sulfonamide” is characterized by a thiazole ring with a cyclopropyl group attached at the 4th position . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Scientific Research Applications
Inhibitory Activity towards Carbonic Anhydrase
- A series of derivatives structurally similar to 4-Cyclopropyl-1,3-thiazole-2-sulfonamide was synthesized and evaluated for their inhibitory activity against carbonic anhydrase (CA) isoforms I, II, IX, and XII. These compounds showed peculiarities in activity and selectivity profiles, emphasizing the importance of substituents on the thiazole ring for their biological activity (Meleddu et al., 2015).
Anticonvulsant Agents
- Research on heterocyclic compounds containing a sulfonamide thiazole moiety, similar to the core structure of "4-Cyclopropyl-1,3-thiazole-2-sulfonamide," revealed that certain synthesized compounds demonstrated significant anticonvulsant activities. This suggests the potential of these compounds in developing treatments for convulsion-related disorders (Farag et al., 2012).
Antimicrobial Activity
- A study on the synthesis and antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety showed promising results against bacterial and fungal strains. This underscores the potential use of these compounds in antimicrobial therapies (Darwish et al., 2014).
Future Directions
Thiazole derivatives, including “4-Cyclopropyl-1,3-thiazole-2-sulfonamide”, have potential for further exploration due to their diverse biological activities . Future research could focus on synthesizing new derivatives and evaluating their biological activities, which could lead to the development of new therapeutic agents.
properties
IUPAC Name |
4-cyclopropyl-1,3-thiazole-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S2/c7-12(9,10)6-8-5(3-11-6)4-1-2-4/h3-4H,1-2H2,(H2,7,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZCDXCAQXAJTBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CSC(=N2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropyl-1,3-thiazole-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.